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Compound of Interest

Compound Name: Menadiol sodium sulfate

CAS No.: 1612-30-2

Cat. No.: B238798

Get Quote

Abstract
Menadiol sodium diphosphate hexahydrate (Vitamin K4; Synkavite) is a water-soluble

derivative of menadione (Vitamin K3) used clinically for the treatment of hypoprothrombinemia

and as a radiosensitizer. Unlike lipophilic Vitamin K analogs, it does not require bile salts for

absorption.[1] This application note details a robust, multi-stage synthesis protocol designed for

high purity and scalability. The method utilizes a reductive phosphorylation strategy, followed by

a calcium-salt purification intermediate to eliminate inorganic phosphate byproducts before final

conversion to the hexahydrate sodium salt.

Reaction Mechanism & Pathway
The synthesis proceeds through three distinct chemical transformations:

Reduction: Menadione (2-methyl-1,4-naphthoquinone) is reduced to menadiol (2-methyl-1,4-

naphthalenediol).

Phosphorylation: The unstable menadiol is immediately esterified with phosphorus

oxychloride (
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) to form menadiol diphosphate.

Salt Formation & Purification: The crude ester is isolated as an insoluble calcium salt to

remove impurities, then converted to the soluble sodium salt and crystallized as the

hexahydrate.
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Figure 1: Synthetic pathway for Menadiol Sodium Diphosphate Hexahydrate, highlighting the

critical calcium salt purification step.[2][3][4]

Materials & Equipment
Reagents
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Reagent Grade Role

Menadione >98% Starting Material

Sodium Dithionite (

)
Reagent Grade Reducing Agent

Phosphorus Oxychloride (

)
>99% Phosphorylating Agent

Pyridine Anhydrous Solvent & Base Catalyst

Calcium Hydroxide (

)
ACS Reagent Purification Agent

Sulfuric Acid (

)
2N Solution Calcium Removal

Sodium Hydroxide (

)
5N Solution Salt Formation

Ethanol (Absolute) USP Grade Crystallization Solvent

Equipment
Three-neck round-bottom flask (500 mL) with N2 inlet/outlet.

Mechanical stirrer (overhead).

Dropping funnel (pressure-equalizing).

Vacuum filtration setup (Buchner funnel).

pH meter (calibrated).

Rotary evaporator.

Experimental Protocol
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Stage I: Reduction and Phosphorylation
Rationale: Menadiol is highly susceptible to air oxidation. The reduction and phosphorylation

are best performed in a controlled sequence where the intermediate is not isolated or is

handled under inert gas.

Preparation of Menadiol:

Dissolve 10.0 g (58 mmol) of Menadione in 100 mL of glacial acetic acid (or ethyl acetate)

in a separatory funnel.

Add a solution of 20.0 g Sodium Dithionite in 80 mL water.

Shake vigorously for 5–10 minutes. The yellow solution will become colorless or pale pink,

indicating conversion to Menadiol.

Separate the organic layer, wash with brine, and dry over anhydrous

.

Critical Step: Evaporate the solvent under nitrogen to obtain Menadiol as a solid. Proceed

immediately to phosphorylation.

Phosphorylation:

Place the fresh Menadiol in a dry 3-neck flask purged with Nitrogen.

Add 50 mL of anhydrous Pyridine. Cool the mixture to 0°C in an ice bath.

Add 20 mL (215 mmol, ~3.7 eq) of

dropwise over 30 minutes. Maintain temperature below 5°C to prevent decomposition.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. The solution

will turn viscous.

Quenching: Pour the reaction mixture slowly into 300 g of crushed ice/water with vigorous

stirring to hydrolyze excess
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and P-Cl bonds.

Stage II: Calcium Salt Purification
Rationale: Direct neutralization often yields a product contaminated with inorganic phosphates.

The calcium salt of menadiol diphosphate is insoluble, while inorganic calcium phosphates

have different solubility profiles or can be washed away.

Precipitation:

Adjust the pH of the quenched aqueous solution to pH ~9-10 using Calcium Hydroxide

powder (slurry).

A heavy white/off-white precipitate of Calcium Menadiol Diphosphate will form.

Stir for 30 minutes to ensure complete precipitation.

Washing:

Filter the precipitate using a Buchner funnel.

Wash the filter cake thoroughly with cold water (3 x 50 mL) to remove pyridine salts and

soluble inorganic phosphates.

Wash with ethanol (1 x 50 mL) to remove organic impurities.

Stage III: Conversion to Sodium Salt & Crystallization
Acidification:

Suspend the wet Calcium Salt cake in 100 mL of distilled water.

Add 2N Sulfuric Acid slowly with stirring. Monitor the dissolution.[5][6] The objective is to

precipitate Calcium Sulfate (

) and release Menadiol Diphosphoric Acid into solution.

Stir for 30 minutes. Filter off the insoluble

precipitate. Retain the clear filtrate.
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Neutralization:

Carefully adjust the filtrate to pH 8.0 using 5N NaOH.

Note: The target species is the tetrasodium salt. Over-alkalinization (> pH 10) may cause

hydrolysis.

Crystallization (Hexahydrate Formation):

Concentrate the solution on a rotary evaporator to approximately 50% volume (do not

evaporate to dryness).

Cool the solution to 4°C for 12–24 hours.

If crystallization is slow, add Ethanol dropwise to the cold solution until turbidity persists,

then refrigerate.

Filter the crystals and dry in a desiccator at room temperature (do not use heat, or water of

crystallization will be lost).

Quality Control (QC) & Validation
Verify the identity and purity of the synthesized Menadiol Sodium Diphosphate Hexahydrate

using the following metrics based on USP standards.

Test Method Acceptance Criteria

Appearance Visual
White to pinkish crystalline

powder

Identification UV/Vis
Maxima at ~297 nm (pH 8.0

buffer)

Water Content Karl Fischer
19.0% – 21.5% (Consistent

with Hexahydrate)

Assay (Anhydrous) Ceric Sulfate Titration 97.5% – 102.0%

Inorganic Phosphate Colorimetric (Molybdate) < 1.0%
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Troubleshooting Table:

Issue Probable Cause Corrective Action

| Pink/Brown Product | Oxidation of Menadiol | Ensure strict

atmosphere; use Sodium Bisulfite in final wash. | | Low Yield | Incomplete Phosphorylation |
Ensure Pyridine is anhydrous; increase

equivalents. | | Gummy Precipitate | Impure Calcium Salt | Wash calcium cake more thoroughly
with ethanol before acidification. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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